![molecular formula C11H14BrMgN B6288966 2-[(1-Pyrrolidino)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran CAS No. 480424-80-4](/img/structure/B6288966.png)
2-[(1-Pyrrolidino)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran
Overview
Description
“2-[(1-Pyrrolidino)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran” is a Grignard reagent with the molecular formula C11H14BrMgN and a molecular weight of 264.44 g/mol. It is commonly used in chemical synthesis .
Molecular Structure Analysis
The molecule is complex and forms an adduct with two OR2 ligands from the ether or THF solvent. The Mg atom is tetrahedral and obeys the octet rule .Chemical Reactions Analysis
This compound is used as a Grignard reagent in chemical synthesis . Grignard reagents are known for their role in Grignard reactions, which are a key step in the formation of carbon-carbon bonds .Physical And Chemical Properties Analysis
This compound is a highly flammable liquid and vapor. It may form explosive peroxides and reacts violently with water . It has a concentration of 0.25 M in THF and a density of 0.919 g/mL at 25 °C .Scientific Research Applications
1. Use in Grignard Reactions
2-[(1-Pyrrolidino)methyl]phenylmagnesium bromide, as a Grignard reagent, has been used in various ring-opening reactions and synthesis processes. For example, Miyadera (1965) discussed its use in Grignard reactions with monomethylquinolizinium bromides, leading to disubstituted pyridines, indicating its potential in complex organic synthesis (Miyadera, 1965).
2. Synthesis of Polyhalogenoaromatic Compounds
Binns and Suschitzky (1971) explored its application in producing polyhalogenoaromatic compounds, particularly in reactions with pentachloropyridine 1-oxide, demonstrating its utility in synthesizing diversified organic compounds (Binns & Suschitzky, 1971).
3. Stereoselectivity in Organic Reactions
Stocker et al. (1960) investigated the stereoselectivities in reactions involving this reagent, noting its influence on the formation of adjacent asymmetric carbon atoms. This highlights its role in determining the stereochemical outcomes of chemical reactions (Stocker et al., 1960).
4. Synthesis of Antispasmodic Agents
Kato et al. (1980) utilized this reagent in the synthesis of N-alkyl diarylmethyleneindolizidinium bromides, showcasing its application in the development of medicinal compounds with anticholinergic activity (Kato et al., 1980).
5. Diastereoselective Additions in Organic Chemistry
Bai and Eliel (1992) studied the diastereoselective addition of this reagent to various organic compounds, further emphasizing its role in achieving specific stereochemical configurations in product molecules (Bai & Eliel, 1992).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
magnesium;1-(phenylmethyl)pyrrolidine;bromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N.BrH.Mg/c1-2-6-11(7-3-1)10-12-8-4-5-9-12;;/h1-3,6H,4-5,8-10H2;1H;/q-1;;+2/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJCUFESQPAZURD-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC=CC=[C-]2.[Mg+2].[Br-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrMgN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701246365 |
Source
|
| Record name | Bromo[2-(1-pyrrolidinylmethyl)phenyl]magnesium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701246365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.44 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
480424-80-4, 1187164-20-0 |
Source
|
| Record name | Bromo[2-[(1-pyrrolidinyl-κN)methyl]phenyl-κC]magnesium | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=480424-80-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bromo[2-(1-pyrrolidinylmethyl)phenyl]magnesium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701246365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 480424-80-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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